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Introduction
Clomipramine, a tricyclic antidepressant (TCA), is a widely utilized pharmacological tool in

preclinical research to investigate the neurobiology of various psychiatric disorders, including

depression, anxiety, and obsessive-compulsive disorder (OCD).[1][2] Its primary mechanism of

action involves the potent, non-selective inhibition of serotonin (5-HT) and norepinephrine (NE)

reuptake from the synaptic cleft, leading to an increase in the extracellular concentrations of

these neurotransmitters.[1][3] Additionally, emerging evidence suggests that clomipramine can

modulate cellular processes such as autophagy.[4][5][6][7][8]

These application notes provide a comprehensive guide to the calculation and administration of

clomipramine in mice for various research paradigms. The following protocols and data are

intended to serve as a starting point for investigators, and it is recommended that pilot studies

be conducted to determine the optimal dose and administration route for specific experimental

conditions.
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Parameter Value Mouse Strain
Route of
Administration

Reference

Plasma Half-life

(t½)
~127 min Swiss CD1

Intraperitoneal

(i.p.)
[9]

Time to Peak

Plasma

Concentration

(Tmax)

2-6 hours Not Specified Oral [10]

Protein Binding ~97% Not Specified Not Applicable [10]

Table 2: Recommended Dosing Regimens for
Clomipramine in Mice for Behavioral Studies

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3385649/
https://www.ncbi.nlm.nih.gov/books/NBK541006/
https://www.ncbi.nlm.nih.gov/books/NBK541006/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Behavioral
Test/Model

Dose Range
(mg/kg)

Route of
Administration

Dosing
Schedule

Reference

Forced Swim

Test

(Antidepressant-

like effects)

10 - 20 mg/kg
Intraperitoneal

(i.p.)

Acute (single

injection)
[9]

Chronic Social

Defeat Stress

(Depression

model)

50 mg/kg/day Oral (gavage)
Chronic (daily for

4 weeks)
[11]

Neonatal

Administration

(Developmental

effects)

Not specified as

mg/kg

Subcutaneous

(s.c.)

Chronic (daily

injections)
[12]

Antinociceptive

Action
10 - 20 mg/kg

Intraperitoneal

(i.p.)

Acute (single

injection) or

Chronic (every

127 min for 5

doses)

[9]

Anxiety-like

Behavior
2 mg/kg

Intraperitoneal

(i.p.)

Chronic (daily for

21 days)
[13]

Experimental Protocols
Protocol 1: Preparation and Administration of
Clomipramine for Intraperitoneal (i.p.) Injection
Materials:

Clomipramine hydrochloride (powder form)

Sterile saline (0.9% sodium chloride)

Sterile microcentrifuge tubes
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Vortex mixer

Sterile syringes and needles (e.g., 27-30 gauge)

Analytical balance

Procedure:

Dose Calculation:

Determine the desired dose in mg/kg.

Weigh the mouse to get its body weight in kg.

Calculate the required amount of clomipramine:

Amount (mg) = Dose (mg/kg) x Body Weight (kg)

Solution Preparation (Example for a 10 mg/kg dose in a 25g mouse):

Assume a final injection volume of 10 ml/kg. For a 25g (0.025 kg) mouse, the injection

volume would be 0.25 ml.

Calculate the required concentration of the dosing solution:

Concentration (mg/ml) = Dose (mg/kg) / Injection Volume (ml/kg) = 10 mg/kg / 10 ml/kg

= 1 mg/ml

To prepare 1 ml of a 1 mg/ml solution, weigh 1 mg of clomipramine hydrochloride.

Dissolve the clomipramine hydrochloride in 1 ml of sterile saline in a sterile

microcentrifuge tube.

Vortex thoroughly until the powder is completely dissolved.

Administration:

Draw the calculated volume of the clomipramine solution into a sterile syringe.
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Gently restrain the mouse.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline

to prevent damage to the bladder or cecum.

Inject the solution intraperitoneally.

Protocol 2: Preparation and Administration of
Clomipramine for Oral Gavage
Materials:

Clomipramine hydrochloride (powder form)

Sterile water or vehicle of choice (e.g., 0.5% methylcellulose)

Sterile tubes

Vortex mixer

Oral gavage needles (flexible or rigid, appropriate size for mice)

Syringes

Analytical balance

Procedure:

Dose Calculation:

Follow the same dose calculation steps as in Protocol 1.

Solution/Suspension Preparation (Example for a 50 mg/kg dose in a 25g mouse):

Assume a gavage volume of 10 ml/kg. For a 25g (0.025 kg) mouse, the gavage volume

would be 0.25 ml.

Calculate the required concentration:
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Concentration (mg/ml) = 50 mg/kg / 10 ml/kg = 5 mg/ml

To prepare 1 ml of a 5 mg/ml solution/suspension, weigh 5 mg of clomipramine

hydrochloride.

Add the powder to 1 ml of sterile water or the chosen vehicle in a sterile tube.

Vortex thoroughly to ensure complete dissolution or a homogenous suspension.

Administration:

Draw the calculated volume into a syringe attached to an appropriately sized oral gavage

needle.

Gently restrain the mouse.

Carefully insert the gavage needle into the esophagus. Ensure the needle does not enter

the trachea.

Slowly administer the solution/suspension.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Clomipramine's primary mechanism of action.
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Caption: Clomipramine's inhibitory effect on autophagy.
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Caption: General experimental workflow for in vivo studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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